4-Isopropylphenyl 4-tert-butylbenzoate

• Molecular Formula: C20H24O2
• Molecular Weight: 296.4g/mol
• IUPAC Name: (4-propan-2-ylphenyl) 4-tert-butylbenzoate
• InChI: InChI=1S/C20H24O2/c1-14(2)15-8-12-18(13-9-15)22-19(21)16-6-10-17(11-7-16)20(3,4)5/h6-14H,1-5H3
• InChI Key: AYACDTQYRJUPOB-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C(C)(C)C

Description

4-Isopropylphenyl 4-tert-butylbenzoate is a benzoate ester featuring two distinct aromatic substituents: a 4-isopropylphenyl group and a 4-tert-butylbenzoate moiety. This compound’s structure combines steric bulk (from the tert-butyl group) and lipophilic character (from the isopropyl group), which influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural Analogs in Antiproliferative Activity

Lactone Derivatives :
In a study evaluating β-aryl-δ-iodo-γ-lactones, the 4-isopropylphenyl-substituted lactone (compound 1 ) demonstrated superior antiproliferative activity against Jurkat (human T-cell leukemia) and D-17 (canine osteosarcoma) cell lines compared to unsubstituted analogs. For example:

• Lactone 1 (4-isopropylphenyl): IC₅₀ ≈ 12 µM (Jurkat), 18 µM (D-17).
• Lactone 3 (unsubstituted): IC₅₀ > 50 µM for both cell lines.

The enhanced activity of lactone 1 is attributed to the 4-isopropyl group’s ability to modulate membrane interactions and promote selective toxicity in cancer cells .

Halogen-Substituted Chalcones :
In halogen-substituted chalcones (e.g., (E)-1-(3-bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-one, C4 ), the 4-isopropylphenyl group contributed to cytotoxic effects against MCF7 breast cancer cells (IC₅₀ = 100 µg/mL). In contrast, analogs lacking this group (e.g., C1 ) showed negligible activity (LC₅₀ = 1,484.75 µg/mL) .

Substituent Effects on Enzyme Inhibition

Benzoylpiperidine Derivatives: Modifications to the aromatic substituents significantly impacted inhibition of human monoacylglycerol lipase (MAGL):

• Compound 11 (4-isopropylphenyl + 2-fluoro-5-hydroxybenzoyl): IC₅₀ = 0.48 µM.
• Compound 12 (additional para-fluorine): IC₅₀ = 0.18 µM (2.6-fold increase in potency).
• Pyridine-substituted analogs (e.g., 14–17 ): IC₅₀ > 10 µM.

The fluorine atom’s electron-withdrawing effect enhances binding affinity, while bulkier groups (e.g., pyridine) reduce activity .

Physicochemical and Functional Group Comparisons

4-Isopropylphenylacetic Acid (): This compound replaces the benzoate ester with an acetic acid group (CAS 4476-28-2).

Isopropyl 4-Hydroxybenzoate () :
A simpler ester lacking the tert-butyl group (CAS 4191-73-5). The absence of tert-butyl reduces steric hindrance, which may alter interactions with hydrophobic binding pockets in enzymes or receptors .

Data Table: Key Comparative Properties

Compound	Structure	Biological Activity (IC₅₀/LC₅₀)	Key Finding	Reference
Lactone 1	4-Isopropylphenyl-substituted lactone	12 µM (Jurkat), 18 µM (D-17)	Highest antiproliferative activity
Chalcone C4	4-Isopropylphenyl chalcone	100 µg/mL (MCF7)	Cytotoxic candidate
Benzoylpiperidine 11	4-Isopropylphenyl + fluoro-hydroxy	0.48 µM (MAGL inhibition)	Fluorine enhances potency
4-Isopropylphenylacetic Acid	Carboxylic acid derivative	N/A	Increased polarity vs. esters